3-Ethyl-7-nitro-1,2,3,4-tetrahydroisoquinoline

• Molecular Formula: C11H14N2O2
• Molecular Weight: 206.24 g/mol
• IUPAC Name: 3-ethyl-7-nitro-1,2,3,4-tetrahydroisoquinoline
• InChI: InChI=1S/C11H14N2O2/c1-2-10-5-8-3-4-11(13(14)15)6-9(8)7-12-10/h3-4,6,10,12H,2,5,7H2,1H3
• InChI Key: AAGIHBVMVXKWCJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1CC2=C(CN1)C=C(C=C2)[N+](=O)[O-]

Description

3-Ethyl-7-nitro-1,2,3,4-tetrahydroisoquinoline is a useful research compound. Its molecular formula is C11H14N2O2 and its molecular weight is 206.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Ethyl-7-nitro-1,2,3,4-tetrahydroisoquinoline suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Ethyl-7-nitro-1,2,3,4-tetrahydroisoquinoline including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

To a solution of 3-ethyl-7-nitro-3,4-dihydroisoquinoline (15.8 g, Example 2 (d)) in methanol (100 ml) at 0° C. was added sodium borohydride (4g). After foaming had stopped, the reaction was poured into water (750 ml) and then the aqueous phase was extracted with ethyl acetate (3×300 ml). Evaporation gave 3-ethyl-7-nitro-1,2,3,4-tetrahydroisoquinoline as a tan oil (15.8 g).

Synthesis routes and methods II

Procedure details

To a stirred solution of 3-ethyl-7-nitro-3,4-dihydroisoquinoline (5.0 g) in methanol (100 ml) was added sodium borohydride (3×0.4 g), and the reaction was stirred for 2 h. Enough 4N HCl was added to the reaction mixture to make it acidic whereupon a solid crystallized out and was collected by filtration (4.0 g).

Synthesis routes and methods III

Procedure details

To a solution of 3-ethyl-7-nitro-3,4-dihydroisoquinoline (15.8 g, Example 2(d)) in methanol (100 ml) at 0° C. was added sodium borohydride (4 g). After foaming had stopped, the reaction was poured into water (750 ml) and then the aqueous phase was extracted with ethyl acetate (3×300 ml). Evaporation gave 3-ethyl-7-nitro-1,2,3,4-tetrahydroisoquinoline as a tan oil (15.8 g).

Synthesis routes and methods IV

Procedure details